Cas no 37147-15-2 (5-Ethylthio-1,3,4-thiadiazole-2-thiol)

5-Ethylthio-1,3,4-thiadiazole-2-thiol is a sulfur-containing heterocyclic compound with a molecular formula of C₄H₆N₂S₃. It features a 1,3,4-thiadiazole core substituted with an ethylthio group at the 5-position and a thiol group at the 2-position, imparting reactivity for further derivatization. This compound is valued in organic synthesis and pharmaceutical research due to its versatile functional groups, which enable applications in the development of agrochemicals, corrosion inhibitors, and biologically active molecules. Its structural stability and sulfur-rich composition contribute to its utility in coordination chemistry and material science. The thiol group allows for selective modifications, making it a useful intermediate in specialized chemical syntheses.
5-Ethylthio-1,3,4-thiadiazole-2-thiol structure
37147-15-2 structure
Product Name:5-Ethylthio-1,3,4-thiadiazole-2-thiol
CAS No:37147-15-2
MF:C4H6N2S3
MW:178.298836231232
MDL:MFCD00186131
CID:89237
PubChem ID:1201366
Update Time:2025-06-08

5-Ethylthio-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-Ethylthio-1,3,4-thiadiazole-2-thiol
    • 2-Ethylthio-1,3,4-thiadiazole-5-thiol
    • 5-(ethylthio)-1,3,4-thiadiazole-2(3H)-thione
    • 5-ethylsulfanyl-3H-1,3,4-thiadiazole-2-thione
    • 5-(ETHYLTHIO)-1,3,4-THIADIAZOLE-2-THIOL
    • BDBM46615
    • FS-1247
    • SMR000343560
    • 2-ETHYLTHIO-1,3,4-THIAZOLE-5-THIOL
    • SCHEMBL1674642
    • FT-0620384
    • 2-(Ethylthio)-1,3,4-thiadiazole-5-thiol
    • Z56960232
    • EN300-07844
    • CS-0307806
    • cid_1201366
    • MFCD00186131
    • AO-780/25081010
    • MLS-0247223.0001
    • 5-(ethylsulfanyl)-1,3,4-thiadiazol-2-yl hydrosulfide
    • JLJYQXMUUKOBBO-UHFFFAOYSA-N
    • HMS2679B20
    • DTXSID40360877
    • AT18944
    • 37147-15-2
    • 5-(ethylthio)-3H-1,3,4-thiadiazole-2-thione
    • MLS000517447
    • CHEMBL568739
    • A874174
    • 5-(ethylsulfanyl)-1,3,4-thiadiazole-2-thiol
    • 5-(Ethylsulfanyl)-1,3,4-thiadiazole-2(3H)-thione
    • AKOS001059570
    • MDL： MFCD00186131
    • Inchi： 1S/C4H6N2S3/c1-2-8-4-6-5-3(7)9-4/h2H2,1H3,(H,5,7)
    • InChI Key： JLJYQXMUUKOBBO-UHFFFAOYSA-N
    • SMILES： S(C1=NNC(=S)S1)CC

Computed Properties

  • Exact Mass: 177.96900
  • Monoisotopic Mass: 177.96931172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.55
  • Melting Point: 120-122°C
  • Boiling Point: 258°Cat760mmHg
  • Flash Point: 109.8°C
  • Refractive Index: 1.764
  • PSA: 118.12000
  • LogP: 1.93880

5-Ethylthio-1,3,4-thiadiazole-2-thiol Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • Storage Condition：(BD74736)

5-Ethylthio-1,3,4-thiadiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Ethylthio-1,3,4-thiadiazole-2-thiol Pricemore >>

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